Cas no 150812-23-0 ({4-[(4-fluorobenzil)aMMino]-2-nitrofenil}carbaMMato di etile)

• Product Name: {4-[(4-fluorobenzil)aMMino]-2-nitrofenil}carbaMMato di etile
• CAS No: 150812-23-0
• MF: C₁₆H₁₆FN₃O₄
• MW: 333.314347267151
• CID: 1123831
• PubChem ID: 20096581
• Update Time: 2025-04-20

{4-[(4-fluorobenzil)aMMino]-2-nitrofenil}carbaMMato di etile Chemical and Physical Properties

Names and Identifiers

• {4-[(4-fluorobenzil)aMMino]-2-nitrofenil}carbaMMato di etile
• [4-(4-FLUORO-BENZYLAMINO)-2-NITRO-PHENYL]-CARBAMIC ACID ETHYL ESTER
• 2-Ethoxycarbonylamino-5-(4-fluorobenzylamino)nitrobenzene
• Ethyl {4-[(4-fluorobenzyl)amino]-2-nitrophenyl}carbamate
• (4-methyl-4H-pyrrolo[3,2-d]thiazol-2-yl)-carbami
• 2-Ethoxycarbonylamino-4-methylpyrrolo< 3,2-d> thiazol
• 2-ethoxycarbonylamino-5-(4-fluorobenzylamino)-nitrobenzene
• 4H-Pyrrolo[3,2-d]thiazole,carbamic acid deriv.
• AC1L7L4K
• AG-G-83302
• CTK5D5508
• Ethyl 4-methyl-4H-pyrrolo(3,2-d)(1,3)thiazol-2-ylcarbamate
• Ethyl 4-methyl-4H-pyrrolo[3,2-d][1,3]thiazol-2-ylcarbamate
• NSC354212
• ethyl (4-((4-fluorobenzyl)amino)-2-nitrophenyl)carbamate
• SCHEMBL2235641
• Carbamic acid, N-[4-[[(4-fluorophenyl)methyl]amino]-2-nitrophenyl]-, ethyl ester
• A926351
• ethyl N-[4-[(4-fluorophenyl)methylamino]-2-nitrophenyl]carbamate
• DB-220450
• Ethyl(4-((4-fluorobenzyl)amino)-2-nitrophenyl)carbamate
• AKOS027252180
• 2-ethyoxycarbonylamino-5-(4-fluorobenzylamino)-nitrobenzene
• 150812-23-0
• XFLKJJSOCILUKV-UHFFFAOYSA-N
• [4-(4-Fluoro-benzylaM ino)-2-nitro-phenyl]-carbaMic acid ethyl ester

• MDL： MFCD18711763
• Inchi： 1S/C16H16FN3O4/c1-2-24-16(21)19-14-8-7-13(9-15(14)20(22)23)18-10-11-3-5-12(17)6-4-11/h3-9,18H,2,10H2,1H3,(H,19,21)
• InChI Key： XFLKJJSOCILUKV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OCC

Computed Properties

• Exact Mass: 333.11258
• Monoisotopic Mass: 333.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• PSA: 93.5

{4-[(4-fluorobenzil)aMMino]-2-nitrofenil}carbaMMato di etile Security Information

• Storage Condition：(BD330105)